Cas no 138536-73-9 (Methyl 4-(5,5-dimethyl-1,3-dioxan-2-yl)benzoate)

• Product Name: Methyl 4-(5,5-dimethyl-1,3-dioxan-2-yl)benzoate
• CAS No: 138536-73-9
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• MDL: MFCD02934401
• CID: 3103437
• PubChem ID: 705276
• Update Time: 2025-10-28

Methyl 4-(5,5-dimethyl-1,3-dioxan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• 4-(5,5-Dimethyl-[1,3]dioxan-2-yl)-benzoic acid methyl ester
• methyl4-(5,5-dimethyl-1,3-dioxan-2-yl)benzoate
• SMR000306999
• MLS000728720
• TimTec1_005875
• SR-01000534946
• ALBB-025557
• Benzoic acid, 4-(5,5-dimethyl-1,3-dioxan-2-yl)-, methyl ester
• STK735132
• NCGC00173426-01
• H35197
• CHEMBL1304741
• HMS1550L01
• HMS2689H13
• SR-01000534946-1
• AKOS001754486
• 138536-73-9
• methyl 4-(5,5-dimethyl-1,3-dioxan-2-yl)benzoate
• DSOROOVTTRZHBB-UHFFFAOYSA-N
• DTXSID301244779
• CS-0316497
• LS-08621
• AG-205/40776308
• MFCD02934401
• Methyl 4-(5,5-dimethyl-1,3-dioxan-2-yl)benzoate

• MDL： MFCD02934401
• Inchi： 1S/C14H18O4/c1-14(2)8-17-13(18-9-14)11-6-4-10(5-7-11)12(15)16-3/h4-7,13H,8-9H2,1-3H3
• InChI Key： DSOROOVTTRZHBB-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C(=O)OC)=CC=2)OCC(C)(C)C1

Computed Properties

• Exact Mass: 250.12050905Da
• Monoisotopic Mass: 250.12050905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.8Ų

Methyl 4-(5,5-dimethyl-1,3-dioxan-2-yl)benzoate Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 4-(5,5-dimethyl-1,3-dioxan-2-yl)benzoate

Research Brief on Methyl 4-(5,5-dimethyl-1,3-dioxan-2-yl)benzoate (CAS: 138536-73-9) in Chemical Biology and Pharmaceutical Applications

Methyl 4-(5,5-dimethyl-1,3-dioxan-2-yl)benzoate (CAS: 138536-73-9) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique dioxane and benzoate functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Recent studies have explored its utility in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The compound's structural features make it an attractive candidate for medicinal chemistry. The presence of the dioxane ring provides stability and influences the pharmacokinetic properties of derivatives, while the benzoate moiety offers opportunities for further functionalization. Researchers have investigated its role in the synthesis of inhibitors for enzymes such as kinases and proteases, which are critical targets in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Methyl 4-(5,5-dimethyl-1,3-dioxan-2-yl)benzoate as a key intermediate in the development of selective kinase inhibitors with improved bioavailability.

In addition to its applications in drug discovery, Methyl 4-(5,5-dimethyl-1,3-dioxan-2-yl)benzoate has been studied for its potential in chemical biology. Its ability to act as a protecting group or a scaffold for combinatorial chemistry has been highlighted in several recent publications. A 2022 article in ACS Chemical Biology described its use in the synthesis of fluorescent probes for imaging cellular processes, showcasing its versatility beyond traditional pharmaceutical applications.

Recent advancements in synthetic methodologies have also focused on optimizing the production of Methyl 4-(5,5-dimethyl-1,3-dioxan-2-yl)benzoate. Green chemistry approaches, such as catalytic hydrogenation and solvent-free reactions, have been employed to enhance yield and reduce environmental impact. These developments are critical for scaling up production to meet the demands of preclinical and clinical research.

Despite its promise, challenges remain in the widespread adoption of Methyl 4-(5,5-dimethyl-1,3-dioxan-2-yl)benzoate. Issues such as regioselectivity in further derivatization and the need for more robust analytical methods to characterize its derivatives are areas of active research. Collaborative efforts between academia and industry are essential to address these challenges and unlock the full potential of this compound.

In conclusion, Methyl 4-(5,5-dimethyl-1,3-dioxan-2-yl)benzoate (CAS: 138536-73-9) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural properties and versatility make it a promising candidate for the development of new therapeutic agents and chemical probes. Continued research and innovation in its synthesis and applications will likely yield significant contributions to the field in the coming years.